methyl 1-[2-(tert-butoxy)-2-oxoethyl]-1H-indole-3-carboxylate

• IUPAC Name: methyl 1-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]indole-3-carboxylate
• InChI: InChI=1S/C16H19NO4/c1-16(2,3)21-14(18)10-17-9-12(15(19)20-4)11-7-5-6-8-13(11)17/h5-9H,10H2,1-4H3
• InChI Key: VPVYWURSQNPZEC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CN1C=C(C2=CC=CC=C21)C(=O)OC
• Molecular Formula: C16H19NO4
• Molecular Weight: 289.33 g/mol

Description

Methyl 1-[2-(tert-butoxy)-2-oxoethyl]-1H-indole-3-carboxylate, often referred to as “MTBE”, is an organic compound that is widely used in the synthesis of various chemicals, including pharmaceuticals, dyes, and fragrances. It is also used as a fuel additive to increase octane ratings and reduce the amount of pollutants emitted from vehicles. MTBE has been the subject of much research due to its unique properties and potential applications.

Scientific Research Applications

• Synthesis of Marine Alkaloid Analogs : A series of substituted ethyl compounds, including the tert-butoxycarbonyl group, were prepared to create analogs of the bis-indole alkaloid topsentin. These compounds were evaluated for anticancer activity against various human tumor cell lines, highlighting their potential in medicinal chemistry (Carbone et al., 2013).

• Novel Synthesis Methods : Innovative methods have been developed for synthesizing 1-methyl-1H-indole-3-carboxylates. These methods emphasize functionalizing the α carbon of an iminium from tertiary amines, offering efficient and high-yield procedures for preparing indole derivatives (Akbari & Muhammad Saleh Faryabi, 2023).

• Catalytic Applications in Organic Chemistry : Compounds containing the tert-butylimines group have been used in palladium-catalyzed intramolecular iminoannulation, producing various gamma-carboline derivatives. This showcases the utility of such compounds in catalytic transformations in organic synthesis (Zhang & Larock, 2003).

• Crystallography and Structural Analysis : Enantiopure coordination partners for cations, such as (2S)-methyl (Z)-5-(2-tert-butoxy-1-cyano-2-oxoethylidene)pyrrolidine-2-carboxylate, have been studied for their structural properties, using diffraction, CD spectroscopy, and theoretical calculations. This indicates the role of such compounds in detailed structural analysis (Wang & Englert, 2019).

• Preparation of Indoles and Oxindoles : Research has been conducted on the preparation of indoles and oxindoles from tert-butoxycarbonyl-anilines. These studies contribute significantly to the field of heterocyclic chemistry, offering routes to create valuable compounds for pharmaceutical applications (Clark et al., 1991).

• Synthesis of Fluorescent Amino Acid Derivatives : Methods have been developed to synthesize highly fluorescent amino acid derivatives, starting from substrates like 1H-indole-3-carbaldehyde. These derivatives are of interest due to their high fluorescence quantum yield, highlighting the importance of these compounds in developing new photophysical materials (Guzow et al., 2001).